Cas no 114151-54-1 (2,3,6-Trifluoro-5-nitrobenzoic acid)

• Product Name: 2,3,6-Trifluoro-5-nitrobenzoic acid
• CAS No: 114151-54-1
• MF: C₇H₂F₃NO₄
• MW: 221.090292453766
• MDL: MFCD28346292
• CID: 2102224
• PubChem ID: 15631828
• Update Time: 2024-11-04

2,3,6-Trifluoro-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,6-trifluoro-5-nitro-
• 2,3,6-TRIFLUORO-5-NITROBENZOIC ACID
• QYEARBVAXUPCMX-UHFFFAOYSA-N
• 2,5,6-trifluoro-3-nitrobenzoic acid
• AKOS024091848
• 2,3,6-TRIFLUORO-5-NITROBENZOICACID
• 3-Nitro-2,5,6-trifluorobenzoic acid
• AS-63294
• 114151-54-1
• MFCD28346292
• W13486
• SCHEMBL10472811
• 2,3,6-Trifluoro-5-nitrobenzoic acid

• MDL： MFCD28346292
• Inchi： 1S/C7H2F3NO4/c8-2-1-3(11(14)15)6(10)4(5(2)9)7(12)13/h1H,(H,12,13)
• InChI Key： QYEARBVAXUPCMX-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C(=O)O)F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.99359203g/mol
• Monoisotopic Mass: 220.99359203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 1.6